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Compound of Interest

Compound Name: Antibacterial agent 195

Cat. No.: B12367567 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This technical guide provides a detailed overview of the antibacterial spectrum,

experimental protocols, and proposed mechanism of action for Antibacterial Agent 195 (also

referred to as compound A20), a novel matrine-indole derivative.

Spectrum of Activity
Antibacterial Agent 195 has demonstrated potent activity against a range of microorganisms,

including Gram-positive and Gram-negative bacteria, as well as fungi. Quantitative data on its

spectrum of activity, determined by Minimum Inhibitory Concentration (MIC) assays, are

summarized below.

Data Presentation
The following table presents the MIC values of Antibacterial Agent 195 against various

microbial strains. Lower MIC values are indicative of higher antimicrobial potency.
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Microorganism Type Strain

Minimum

Inhibitory

Concentration

(MIC) (mg/mL)

Reference

Staphylococcus

aureus

Gram-positive

bacterium
- 0.021

Propionibacteriu

m acnes

Gram-positive

bacterium
- 0.030

Escherichia coli
Gram-negative

bacterium
- 0.092

Candida albicans
Gram-negative

bacterium
- 0.379

Fungus Fungus - 2.806

Note: The specific fungal species beyond C. albicans was not detailed in the available

literature.

Experimental Protocols
The Minimum Inhibitory Concentration (MIC) values presented were determined using a

standardized broth microdilution method. While the precise, step-by-step protocol from the

primary study is not publicly available, the following represents a standard and widely accepted

methodology for this type of assay.

General Protocol for Broth Microdilution MIC Assay
Preparation of Microbial Inoculum:

Bacterial and fungal strains are cultured on appropriate agar plates (e.g., Mueller-Hinton

Agar for bacteria, Sabouraud Dextrose Agar for fungi) to obtain pure colonies.

Several colonies are transferred to a sterile broth medium (e.g., Mueller-Hinton Broth).
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The suspension is incubated at an appropriate temperature (e.g., 37°C) until it reaches a

turbidity equivalent to the 0.5 McFarland standard, which corresponds to approximately

1.5 x 10⁸ colony-forming units (CFU)/mL.

The standardized inoculum is then diluted to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL in the test wells.

Preparation of Antibacterial Agent Dilutions:

A stock solution of Antibacterial Agent 195 is prepared in a suitable solvent (e.g.,

Dimethyl Sulfoxide - DMSO).

A series of two-fold serial dilutions of the agent are prepared in the broth medium within a

96-well microtiter plate. This creates a gradient of decreasing concentrations across the

plate.

Inoculation and Incubation:

Each well of the microtiter plate containing the diluted antibacterial agent is inoculated with

the standardized microbial suspension.

Control wells are included: a positive control (microbes in broth without the agent) to

ensure microbial viability and a negative control (broth only) to check for sterility.

The plate is sealed and incubated under appropriate conditions (e.g., 35 ± 2°C for 16-20

hours for bacteria).

Determination of MIC:

Following incubation, the plate is visually inspected for microbial growth (indicated by

turbidity).

The MIC is defined as the lowest concentration of the antibacterial agent that completely

inhibits visible growth of the microorganism.

Proposed Mechanism of Action
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The antibacterial mechanism of Agent 195 has been investigated through computational

studies. Molecular docking simulations suggest that the agent does not target a single signaling

pathway but rather acts by directly inhibiting the function of essential bacterial proteins.

The proposed mechanism involves the formation of a stable complex between Antibacterial
Agent 195 and bacterial proteins. This binding is facilitated by a combination of molecular

interactions:

Hydrogen Bonding: Formation of hydrogen bonds with amino acid residues in the protein's

active site.

Hydrophobic Interactions: Engagement of nonpolar regions of the agent with hydrophobic

pockets of the target protein.

π-π Conjugation: Stacking interactions between the aromatic ring systems of the indole

moiety in Agent 195 and aromatic amino acid residues of the protein.

These combined interactions effectively inhibit the normal physiological function of the target

proteins, leading to the observed bacteriostatic or bactericidal effect.

Mandatory Visualization
The following diagram illustrates the proposed molecular interactions between Antibacterial
Agent 195 and a target bacterial protein.

Proposed Mechanism of Action for Antibacterial Agent 195

Molecular Interaction Site Binding Forces

Antibacterial Agent 195
(Compound A20)
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Click to download full resolution via product page

Caption: Interaction model of Agent 195 with bacterial proteins.

To cite this document: BenchChem. [In-depth Technical Guide: Spectrum of Activity of
Antibacterial Agent 195]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367567#antibacterial-agent-195-spectrum-of-
activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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